Cas no 1384678-93-6 (3-Chloro-6-methylpyrazine-2-carboxylic acid)

• Product Name: 3-Chloro-6-methylpyrazine-2-carboxylic acid
• CAS No: 1384678-93-6
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD22481007
• CID: 4823493
• PubChem ID: 83671974
• Update Time: 2025-06-13

3-Chloro-6-methylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methylpyrazine-2-carboxylic acid
• AK00739665
• 1384678-93-6
• SCHEMBL26287986
• 3-Chloro-6-methylpyrazine-2-carboxylic acid

• MDL： MFCD22481007
• Inchi： 1S/C6H5ClN2O2/c1-3-2-8-5(7)4(9-3)6(10)11/h2H,1H3,(H,10,11)
• InChI Key： VXRLJJLRAAQBGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(C)C=N1

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-Chloro-6-methylpyrazine-2-carboxylic acid

Introduction to 3-Chloro-6-methylpyrazine-2-carboxylic acid (CAS No. 1384678-93-6)

3-Chloro-6-methylpyrazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1384678-93-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and methyl substituents on the pyrazine ring introduces unique reactivity, enabling diverse chemical transformations that are exploited in medicinal chemistry and agrochemical applications.

The molecular structure of 3-Chloro-6-methylpyrazine-2-carboxylic acid consists of a pyrazine core, which is a six-membered aromatic ring containing two nitrogen atoms. The chloro group at the 3-position and the methyl group at the 6-position enhance its utility as a synthetic building block. The carboxylic acid functionality at the 2-position further expands its potential applications, allowing for further derivatization into esters, amides, or other pharmacophores. This compound’s ability to serve as a precursor for more complex molecules has made it a subject of interest in academic and industrial research.

In recent years, the pharmaceutical industry has shown increasing interest in pyrazine derivatives due to their broad spectrum of biological activities. 3-Chloro-6-methylpyrazine-2-carboxylic acid has been investigated for its potential role in developing novel therapeutic agents. Studies have highlighted its utility in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The chloro substituent, in particular, has been shown to enhance binding affinity to biological targets, making it a crucial moiety in drug design.

One of the most compelling aspects of 3-Chloro-6-methylpyrazine-2-carboxylic acid is its role as a key intermediate in the synthesis of more complex heterocyclic compounds. Researchers have leveraged its structural features to develop novel scaffolds that exhibit improved pharmacological profiles. For instance, derivatives of this compound have been explored as kinase inhibitors, where the pyrazine ring serves as a core structure that interacts with specific amino acid residues in target enzymes. The carboxylic acid group provides a handle for further functionalization, allowing chemists to fine-tune properties such as solubility and metabolic stability.

The synthesis of 3-Chloro-6-methylpyrazine-2-carboxylic acid typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and methyl groups with high precision. These methods align with the growing emphasis on green chemistry principles, ensuring that the production of such intermediates is environmentally responsible.

Recent research has also explored the use of 3-Chloro-6-methylpyrazine-2-carboxylic acid in combinatorial chemistry and high-throughput screening (HTS) platforms. Its structural versatility allows for rapid diversification of molecular libraries, facilitating the discovery of new drug candidates. By systematically modifying its substituents, researchers can generate libraries of compounds with tailored biological activities, streamlining the drug discovery process.

The compound’s significance extends beyond pharmaceutical applications; it has also been investigated in agrochemical research. Pyrazine derivatives are known for their herbicidal and pesticidal properties, and 3-Chloro-6-methylpyrazine-2-carboxylic acid serves as a precursor for developing next-generation crop protection agents. These derivatives offer improved efficacy against pests while maintaining environmental safety profiles that are increasingly important in modern agriculture.

From a chemical biology perspective, 3-Chloro-6-methylpyrazine-2-carboxylic acid has been used to probe enzyme mechanisms and identify new therapeutic targets. Its structural features allow it to interact with biological macromolecules in specific ways, providing insights into disease pathways and potential intervention points. This underscores its importance not only as a synthetic intermediate but also as a tool for understanding biological processes at a molecular level.

The future prospects for 3-Chloro-6-methylpyrazine-2-carboxylic acid are promising, with ongoing research aimed at expanding its applications and optimizing its synthesis. As computational chemistry techniques advance, virtual screening methods will likely be employed to identify new derivatives with enhanced properties. Additionally, biocatalytic approaches may be explored to further streamline its production while adhering to sustainable practices.

In conclusion,3-Chloro-6-methylpyrazine-2-carboxylic acid (CAS No. 1384678-93-6) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while recent advancements in synthetic chemistry continue to enhance its accessibility and utility. As research progresses，this compound will undoubtedly play an increasingly important role in drug discovery and agricultural innovation.